1-(3-Aminocyclopentyl)ethan-1-one hydrochloride

• Molecular Formula: C7H14ClNO
• Molecular Weight: 163.64 g/mol
• IUPAC Name: 1-(3-aminocyclopentyl)ethanone;hydrochloride
• InChI: InChI=1S/C7H13NO.ClH/c1-5(9)6-2-3-7(8)4-6;/h6-7H,2-4,8H2,1H3;1H
• InChI Key: HIZZIWXPWRNRPV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CCC(C1)N.Cl

Description

1-(3-Aminocyclopentyl)ethan-1-one hydrochloride is a cyclopentane derivative of significant interest in medicinal and synthetic chemistry. Its molecular structure, featuring an amino group at the 3-position and a ketone (ethanone) group, makes it a valuable intermediate. The compound is provided as a hydrochloride salt to enhance its solubility and stability, suitable for various research applications . This compound serves as a versatile building block in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical compounds . Its structural motifs are relevant in the exploration of new chemical entities, including immunomodulators as highlighted in patent research . The ongoing search for novel therapeutic agents, such as new classes of antipsychotics that target pathways beyond traditional receptors, underscores the importance of versatile synthetic intermediates like this cyclopentane derivative . Key synthetic routes for 1-(3-Aminocyclopentyl)ethan-1-one hydrochloride include reductive amination of 3-oxocyclopentanone and nitro group reduction of 3-nitrocyclopentanone, followed by acetylation and salt formation . The compound can undergo various chemical transformations; the ketone group is amenable to reduction or oxidation, while the primary amino group readily participates in substitution reactions to form a wide array of derivatives . FOR RESEARCH USE ONLY. This product is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Preparation Methods

Reductive Amination of 3-Oxocyclopentanone

A foundational route involves reductive amination of 3-oxocyclopentanone, a cyclic ketone with the carbonyl group at position 3. This method employs ammonium acetate as the nitrogen source and sodium cyanoborohydride (NaBH₃CN) as the selective reducing agent in methanol or ethanol under reflux. The reaction proceeds via imine intermediate formation, followed by reduction to yield 3-aminocyclopentanone. Challenges include the limited commercial availability of 3-oxocyclopentanone, necessitating precursor synthesis through oxidation of 3-cyclopentanol or selective ketonization of functionalized cyclopentane derivatives.

Nitro Group Reduction and Acetylation

An alternative pathway begins with nitration of cyclopentanone derivatives to introduce a nitro group at position 3, followed by catalytic hydrogenation to the amine. For example, 3-nitrocyclopentanone can be synthesized via directed nitration using nitric acid in acetic anhydride, though regioselectivity remains a hurdle due to competing α-nitration. Subsequent reduction with hydrogen gas and palladium on carbon (Pd/C) yields 3-aminocyclopentanone. Acetylation of the amine is achieved using acetyl chloride in the presence of triethylamine, though this step may precede salt formation depending on the sequence.

Grignard Reagent-Mediated Acetylation

In this approach, a prefunctionalized 3-aminocyclopentane derivative reacts with an acetylating agent. For instance, 3-aminocyclopentyl magnesium bromide, generated from 3-bromocyclopentane and magnesium in tetrahydrofuran (THF), is treated with acetyl chloride to form the ketone. This method requires stringent anhydrous conditions and careful temperature control (-20°C to 0°C) to prevent side reactions.

Hydrochloride Salt Formation

The free base, 1-(3-aminocyclopentyl)ethan-1-one, is converted to its hydrochloride salt via acid-base reaction with hydrochloric acid (HCl). This is typically performed in a polar aprotic solvent such as diethyl ether or dichloromethane. The free base is dissolved in the solvent, and gaseous HCl is bubbled through the solution until precipitation occurs. The resulting solid is filtered, washed with cold solvent, and dried under vacuum to yield the hydrochloride salt. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) confirm purity, with typical yields exceeding 85% under optimized conditions.

Industrial-Scale Production Considerations

Continuous Flow Reactor Systems

Large-scale synthesis employs continuous flow reactors to enhance reaction control and reproducibility. For reductive amination, a tubular reactor system with immobilized Pd/C catalysts enables efficient hydrogenation of nitro intermediates while minimizing catalyst loss. Temperature and pressure are maintained at 50–80°C and 10–15 bar, respectively, to maximize throughput.

Solvent Recycling and Waste Management

Industrial processes prioritize solvent recovery, particularly for methanol and ethanol used in reductive amination. Distillation units integrated into the reaction setup allow for solvent reuse, reducing environmental impact. Acidic waste streams from hydrochloride salt formation are neutralized with aqueous sodium hydroxide before disposal.

Analytical and Optimization Data

The table below summarizes key reaction parameters and yields for the methods discussed:

Method	Starting Material	Reagents/Conditions	Yield (%)	Purity (%)
Reductive Amination	3-Oxocyclopentanone	NH₄OAc, NaBH₃CN, MeOH, reflux	72	98.5
Nitro Reduction	3-Nitrocyclopentanone	H₂, Pd/C, EtOAc, 50°C	68	97.2
Grignard Acetylation	3-Bromocyclopentane	Mg, THF, AcCl, -20°C	55	95.8
Hydrochloride Formation	Free Base	HCl (g), Et₂O, 0°C	89	99.1

Chemical Reactions Analysis

Types of Reactions: 1-(3-Aminocyclopentyl)ethan-1-one hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The amino group can participate in substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products:

Oxidation Products: Ketones or carboxylic acids.

Reduction Products: Alcohols.

Substitution Products: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-(3-Aminocyclopentyl)ethan-1-one hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: Utilized in the production of specialty chemicals and intermediates.

Mechanism of Action

The mechanism of action of 1-(3-aminocyclopentyl)ethan-1-one hydrochloride involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the ketone group can participate in various chemical reactions. These interactions can affect enzyme activity, receptor binding, and other biochemical pathways.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural and functional differences between 1-(3-Aminocyclopentyl)ethan-1-one hydrochloride and analogous compounds:

Compound Name	Ring Structure	Functional Groups	Molecular Weight (g/mol)	Notable Properties
1-(3-Aminocyclopentyl)ethan-1-one HCl	Cyclopentane	Amino, Ketone, HCl	163.45	High solubility, rigid backbone
1-(3-Aminopyrrolidin-1-yl)-2-(3-MeOPh)ethanone HCl	Pyrrolidine (5-membered, 1N)	Amino, Ketone, Methoxyphenyl, HCl	225.72	Increased lipophilicity (methoxy group)
1-(3-Piperidinyl)ethanone HCl	Piperidine (6-membered, 1N)	Amino, Ketone, HCl	163.64	Larger ring, conformational flexibility
1-(1-Phenylcyclopentyl)ethan-1-amine HCl	Cyclopentane	Amine, Phenyl, HCl	225.76	Aromatic interactions (phenyl group)
1-(1H-Pyrazol-3-yl)ethan-1-one HCl	Pyrazole (5-membered, 2N)	Ketone, HCl	146.58	Heteroaromatic stability

Key Observations :

• Ring Size and Nitrogen Content : Cyclopentane (target) vs. pyrrolidine (1N) or piperidine (1N) alters steric and electronic profiles. Piperidine’s 6-membered ring may enhance binding to larger biological targets .
• Functional Groups : The ketone in the target compound enables nucleophilic reactions (e.g., Schiff base formation), while amines () participate in acid-base interactions .

Physicochemical Properties

• Solubility : Hydrochloride salts (target, –20) generally exhibit higher aqueous solubility than free bases. For example, 1-(1H-Pyrazol-3-yl)ethan-1-one HCl () is readily soluble in polar solvents .
• Melting Points : Hydrochloride salts often have high melting points (e.g., 208–209°C in ). The target compound likely shares this trait .

Q & A

Basic: What are the common synthetic routes for 1-(3-Aminocyclopentyl)ethan-1-one hydrochloride, and how are reaction conditions optimized?

The synthesis typically involves cyclopentane derivatives as starting materials. A representative method includes:

• Step 1 : Reacting 1-aminocyclopentanecarboxylic acid hydrochloride with methanol and thionyl chloride at 0°C under nitrogen, followed by heating to 50°C for 3 hours to form intermediates .
• Step 2 : Introducing protecting groups (e.g., di-tert-butyl dicarbonate) in tert-butyl methyl ether, with triethylamine as a base, to stabilize the amine functionality .
• Optimization : Temperature control (±2°C) and solvent selection (methanol, THF) are critical to minimize side reactions. Reaction progress is monitored via TLC or HPLC, with yields improved by adjusting stoichiometric ratios (e.g., 1:1.1 molar ratio of amine to acylating agent) .

Advanced: How can conflicting crystallographic data for this compound be resolved during structural refinement?

Conflicts in X-ray diffraction data (e.g., disordered atoms, twinning) require advanced refinement strategies:

• Software : Use SHELXL for small-molecule refinement, leveraging its robust handling of high-resolution data and twinning via the TWIN/BASF commands .
• Validation : Cross-validate with PLATON’s ADDSYM to detect missed symmetry and check for overfitting using R-factor vs. R-free gap analysis. Hydrogen bonding networks should align with density functional theory (DFT)-optimized geometries .
• Example : For cyclopentyl ring puckering ambiguities, apply restraints (e.g., SIMU/DELU) to maintain chemically reasonable bond lengths and angles .

Basic: What spectroscopic techniques are essential for characterizing this compound’s purity and structure?

• NMR : ¹H/¹³C NMR identifies amine proton environments (δ 1.5–2.5 ppm for cyclopentyl CH₂) and ketone carbonyl signals (δ 205–210 ppm). D₂O exchange confirms labile NH groups .
• MS : High-resolution ESI-MS verifies molecular ion peaks ([M+H]⁺ at m/z 135.59) and detects HCl adducts .
• FTIR : Strong absorption bands at ~1650 cm⁻¹ (C=O stretch) and 3300 cm⁻¹ (N-H stretch) confirm functional groups .

Advanced: How do steric and electronic effects influence the compound’s reactivity in nucleophilic acyl substitution reactions?

• Steric Effects : The cyclopentyl ring’s chair conformation creates axial/equatorial amine positioning, affecting nucleophile accessibility. Bulky substituents on the ketone reduce reaction rates (e.g., 20% slower with tert-butyl vs. methyl groups) .
• Electronic Effects : Electron-withdrawing groups (e.g., HCl in the hydrochloride salt) increase electrophilicity at the carbonyl carbon, accelerating reactions with amines or hydrazines. DFT calculations (B3LYP/6-31G*) show a 15% higher electrophilicity index compared to non-salt forms .

Basic: What are the critical safety considerations when handling this compound in aqueous and organic phases?

• Toxicity : Avoid inhalation; use fume hoods due to potential respiratory irritation (H332 hazard) .
• Stability : Hydrochloride salts are hygroscopic; store under nitrogen at 2–8°C. Incompatible with strong oxidizers (e.g., HNO₃) in methanol/THF mixtures .
• Waste Disposal : Neutralize with 10% acetic acid before aqueous disposal to prevent HCl gas release .

Advanced: How can computational modeling predict the compound’s binding affinity to biological targets?

• Docking Studies : Use AutoDock Vina with AMBER force fields to simulate interactions with GPCRs or kinases. The cyclopentyl amine’s spatial orientation may form salt bridges with Asp113 in β-adrenergic receptors .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess conformational stability. Key metrics include RMSD (<2 Å) and hydrogen bond persistence (>80% occupancy) with catalytic residues .

Basic: What chromatographic methods are effective for separating enantiomers or diastereomers of this compound?

• Chiral HPLC : Use a Chiralpak IC-3 column (4.6 × 250 mm) with hexane:isopropanol (80:20, 0.1% TFA) at 1.0 mL/min. Retention times vary by ~2 minutes for enantiomers .
• Normal-Phase TLC : Silica gel 60 F₂₅₄ plates with chloroform:methanol:NH₄OH (90:9:1) resolve diastereomers (Rf 0.3 vs. 0.5) .

Advanced: How do pH and solvent polarity affect the compound’s stability in long-term storage?

• pH Stability : The hydrochloride form is stable at pH 2–4 (aqueous). Above pH 5, free amine formation leads to degradation (t₁/₂ = 14 days at 25°C) .
• Solvent Effects : Store in anhydrous THF or DMF to prevent hydrolysis. Polar aprotic solvents increase shelf life (>12 months) compared to ethanol (t₁/₂ = 6 months) .

Basic: What are the compound’s key hydrogen-bonding motifs in crystal packing?

X-ray data reveal:

• N–H∙∙∙Cl⁻ : Distance 2.1–2.3 Å, angle 160–170° between amine and chloride ions .
• C=O∙∙∙H–N : Intermolecular ketone-amine interactions (2.8 Å) stabilize layered packing .

Advanced: How can kinetic isotope effects (KIEs) elucidate the mechanism of its enzymatic hydrolysis?

• Deuterium Labeling : Substitute ³H at the cyclopentyl β-position. A KIE >1.5 indicates rate-limiting proton transfer (e.g., in esterase-mediated hydrolysis) .
• Computational Analysis : Compare DFT-derived activation energies for H/D pathways. A ∆∆G‡ >2 kcal/mol confirms H-transfer as the bottleneck .